Cas no 37904-72-6 (2-Bromo-1-(4-dimethylaminophenyl)ethanone)

• Product Name: 2-Bromo-1-(4-dimethylaminophenyl)ethanone
• CAS No: 37904-72-6
• MF: C₁₀H₁₂BrNO
• MW: 242.1124
• MDL: MFCD06409221
• CID: 309847
• PubChem ID: 142225
• Update Time: 2025-05-20

2-Bromo-1-(4-dimethylaminophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-1-(4-DIMETHYLAMINO-PHENYL)-ETHANONE
• 2-Bromo-1-(4-(dimethylamino)phenyl)ethanone
• 2-Bromo-1-(4-dimethylaminophenyl)ethanone
• 2-bromo-1-[4-(dimethylamino)phenyl]ethanone
• Ethanone,2-bromo-1-[4-(dimethylamino)phenyl]-
• 4-(Dimethylamino)phenacyl bromide
• Ethanone, 2-bromo-1-[4-(dimethylamino)phenyl]-
• AK105233
• 2-Bromo-1-[4-(dimethylamino)phenyl]ethan-1-one
• p-dimethylaminophenacyl bromide
• p-(dimethylamino)phenacyl bromide
• YWNKTZ
• YWNKTZFJKMGVRP-
• DTXSID30191334
• YWNKTZFJKMGVRP-UHFFFAOYSA-N
• 2-bromo-4'-dimethylamino-acetophenone
• DA-26921
• 37904-72-6
• SY034333
• SCHEMBL774179
• AKOS015836065
• 2-Bromo-4-(dimethylamino)acetophenone; 2-Bromo-4'-(dimethylamino)acetophenone; 4-(Dimethylamino)phenacyl Bromidep-Dimethylaminophenacyl Bromide; alpha-Bromo-4-(dimethylamino)acetophenone; ?-Bromo-4-(N,N-dimethylamino)acetophenone
• MFCD06409221
• 2-bromo-1-(4-dimethylamino-phenyl)-ethanone, AldrichCPR
• CS-0186565
• AS-17978
• O10668
• 2-bromo-4'-dimethylaminoacetophenone
• 2-Bromo-4 inverted exclamation mark -(dimethylamino)acetophenone

• MDL： MFCD06409221
• Inchi： 1S/C10H12BrNO/c1-12(2)9-5-3-8(4-6-9)10(13)7-11/h3-6H,7H2,1-2H3
• InChI Key： YWNKTZFJKMGVRP-UHFFFAOYSA-N
• SMILES： BrC([H])([H])C(C1C([H])=C([H])C(=C([H])C=1[H])N(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 241.01000
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.3

Experimental Properties

• Density: 1.406±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 90-92 ºC (ethyl acetate )
• Boiling Point: 330.2°C at 760 mmHg
• Solubility: Very slightly soluble (0.16 g/l) (25 º C),
• PSA: 20.31000
• LogP: 2.33020

2-Bromo-1-(4-dimethylaminophenyl)ethanone Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Bromo-1-(4-dimethylaminophenyl)ethanone

2-Bromo-1-(4-dimethylaminophenyl)ethanone (CAS No. 37904-72-6): A Comprehensive Overview

2-Bromo-1-(4-dimethylaminophenyl)ethanone (CAS No. 37904-72-6) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a bromine atom, a dimethylamino group, and an ethanone moiety. These functional groups endow the compound with a range of chemical properties that make it valuable for both research and industrial purposes.

The molecular formula of 2-Bromo-1-(4-dimethylaminophenyl)ethanone is C₁₀H₁₂BrNO, and its molecular weight is approximately 234.11 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the bromination of 4-dimethylaminobenzaldehyde followed by the formation of the ketone moiety. This synthetic route has been extensively studied and optimized to ensure high yields and purity.

In the pharmaceutical industry, 2-Bromo-1-(4-dimethylaminophenyl)ethanone has garnered attention due to its potential as an intermediate in the synthesis of various drugs. Recent research has highlighted its role in the development of novel therapeutic agents for conditions such as cancer, neurodegenerative diseases, and cardiovascular disorders. For instance, studies have shown that derivatives of this compound exhibit potent anticancer activities by targeting specific signaling pathways involved in cell proliferation and apoptosis.

Beyond pharmaceutical applications, 2-Bromo-1-(4-dimethylaminophenyl)ethanone has found use in materials science. Its unique electronic properties make it suitable for the fabrication of organic electronic devices, such as organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs). The presence of the dimethylamino group enhances the electron-donating ability of the molecule, which can improve the performance of these devices.

In the realm of chemical synthesis, 2-Bromo-1-(4-dimethylaminophenyl)ethanone serves as a valuable building block for the preparation of complex organic molecules. Its reactivity with various nucleophiles and electrophiles allows chemists to construct intricate molecular architectures with high precision. This versatility has led to its widespread use in academic research laboratories and industrial settings.

The physical properties of 2-Bromo-1-(4-dimethylaminophenyl)ethanone are also noteworthy. It is a solid at room temperature with a melting point ranging from 58 to 60°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and acetone but exhibits limited solubility in water. These properties facilitate its handling and processing in various applications.

Safety considerations are an essential aspect when working with any chemical compound. While 2-Bromo-1-(4-dimethylaminophenyl)ethanone is not classified as a hazardous material under current regulations, it is important to handle it with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be used during handling.

In conclusion, 2-Bromo-1-(4-dimethylaminophenyl)ethanone (CAS No. 37904-72-6) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and versatile reactivity make it an invaluable tool for researchers and industrial chemists alike. As ongoing research continues to uncover new potential uses for this compound, its importance in the scientific community is likely to grow even further.